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Compound of Interest

Compound Name:
S-Hexadecyl

methanethiosulfonate

Cat. No.: B014328 Get Quote

Essential Safety and Handling Guide for S-
Hexadecyl Methanethiosulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of S-
Hexadecyl methanethiosulfonate, ensuring the safety of laboratory personnel and

compliance with safety regulations.

Hazard Identification and Safety Summary
S-Hexadecyl methanethiosulfonate is a chemical that requires careful handling due to its

potential health hazards. It is classified as toxic if swallowed and may cause an allergic skin

reaction. Adherence to the safety protocols outlined below is essential to minimize risks.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity (Oral) Category 3 H301: Toxic if swallowed

Skin sensitization Category 1
H317: May cause an allergic

skin reaction
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Signal Word: Danger

Physical and Chemical Properties
Property Value Source

Appearance Yellow solid

Odor Stench

Melting Point 61-63°C [1]

Boiling Point 69 - 71 °C at 0.5 hPa

Density 1.335 - 1.339 g/cm³ at 25 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, and Hexane

[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling S-Hexadecyl methanethiosulfonate to

prevent exposure.

PPE Type Specification

Hand Protection Wear protective gloves.

Eye/Face Protection
Use tight-sealing safety goggles and a face

shield.

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use only outdoors or in a well-ventilated area.

Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of S-Hexadecyl methanethiosulfonate from receipt to

use in the laboratory.

Receiving and Storage Handling and Use Post-Handling

1. Inspect Container for damage 2. Store in a locked, well-ventilated area
Intact

3. Don appropriate PPEBegin work 4. Work in a fume hood 5. Weigh and dispense carefully 6. Tightly close container after use 7. Decontaminate work surfaces 8. Remove and dispose of PPE correctly 9. Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling S-Hexadecyl methanethiosulfonate.

Detailed Steps:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials. The storage area should be locked to restrict access.[2]

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2]

Donning PPE: Put on all required personal protective equipment as specified in Section 3.

Handling: Conduct all operations, including weighing and transferring, within a certified

chemical fume hood to minimize inhalation exposure.[3] Avoid generating dust or aerosols.

After Use: Tightly close the container after each use.

Decontamination: Clean and decontaminate all work surfaces and equipment after use.

Doffing PPE: Remove PPE carefully to avoid skin contact, and dispose of it as contaminated

waste.
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Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[2]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

If Swallowed
Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.

If on Skin

Wash with plenty of soap and water. If skin

irritation or rash occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[4]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2][4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Disposal Plan
Proper disposal of S-Hexadecyl methanethiosulfonate and its contaminated waste is crucial

to prevent environmental contamination and ensure safety.
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Caption: Disposal Workflow for S-Hexadecyl methanethiosulfonate Waste.

Disposal Steps:

Waste Collection: Collect all waste materials, including unused product, contaminated PPE,

and cleaning materials, in a designated and properly labeled hazardous waste container.

Container Sealing: Ensure the waste container is tightly sealed to prevent leaks or vapors

from escaping.

Storage of Waste: Store the sealed waste container in a secure, well-ventilated area, away

from incompatible materials, pending disposal.

Professional Disposal: Dispose of the contents and the container at an approved waste

disposal plant in accordance with local, state, and federal regulations.[2] Do not allow the

product to enter drains.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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